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Compound of Interest

Compound Name: DO 710

Cat. No.: B1230134 Get Quote

Welcome to the technical support center for the DO 710 Dissolved Oxygen Meter. This

resource is designed for researchers, scientists, and drug development professionals to quickly

troubleshoot common issues and find answers to frequently asked questions.

Frequently Asked Questions (FAQs)
Q1: What are the most common causes of inaccurate readings with the DO 710?

A1: Inaccurate readings are most often due to improper calibration, issues with the probe's

membrane or electrolyte, or incorrect temperature and pressure compensation. Regular

maintenance and adherence to proper experimental protocols are crucial for accurate

measurements.[1][2][3]

Q2: How often should I calibrate the DO 710 meter?

A2: For best results, it is recommended to perform a calibration at the beginning of each day of

use.[4] If you are conducting experiments that require high accuracy, or if you notice any drift in

your readings, you should calibrate more frequently.

Q3: What should I do if the meter fails to calibrate?

A3: Calibration failure can be caused by several factors. Check that you are using fresh, non-

expired calibration solutions.[1] Ensure the probe's membrane is clean, free of air bubbles, and
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not damaged.[1][5] Also, verify that the electrolyte solution is correctly filled. If the problem

persists, refer to the detailed troubleshooting guide below.

Q4: How do I properly store the dissolved oxygen probe?

A4: Proper storage is essential to prolong the life of the probe. For short-term storage, rinse the

probe with deionized water and place it in the soaker bottle with a small amount of deionized

water to keep the membrane moist.[6] For long-term storage (more than a few weeks), it is best

to remove the electrolyte, rinse the internal parts with deionized water, allow it to dry, and re-

assemble it dry.[7]

Q5: Can I use the DO 710 in saltwater or samples with high salinity?

A5: Yes, but you must manually enter the salinity value of your sample into the meter to ensure

accurate dissolved oxygen concentration readings. The meter uses this value to compensate

for the lower solubility of oxygen in saline solutions.[5][8]

Troubleshooting Guides
Issue 1: Unstable or Drifting Readings
Unstable or drifting readings are a common frustration during experiments. This guide will help

you systematically identify and resolve the root cause.

Symptoms:

The dissolved oxygen reading fluctuates significantly.

The reading slowly and continuously increases or decreases over time.

Possible Causes and Solutions:
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Possible Cause Solution

Insufficient Sample Flow

Gently stir the sample to ensure a constant flow

of water across the probe's membrane. A

minimum flow rate of 20 cm/s is recommended

for many polarographic sensors.[5][8]

Fouled or Contaminated Membrane

Clean the probe's membrane according to the

manufacturer's instructions. Biofouling or

chemical deposits can interfere with oxygen

diffusion.[1][3]

Air Bubbles on the Membrane

Gently tap the probe to dislodge any air bubbles

that may have adhered to the membrane

surface.[5]

Temperature Fluctuations

Allow the probe to reach thermal equilibrium

with the sample before taking readings. Ensure

the meter's automatic temperature

compensation (ATC) is functioning correctly.[2]

[9]

Aging Membrane or Depleted Electrolyte

If the membrane is old or the electrolyte is

depleted, the sensor's response will be slow and

readings may drift. Replace the membrane cap

and the electrolyte solution.[1][10]

Issue 2: "Out of Range" or "Sensor Fault" Error
Messages
Error messages on the meter can halt your experiment. Here’s how to troubleshoot these

common alerts.

Symptoms:

The meter displays an "Out of Range" or similar error message.

The meter displays a "Sensor Fault" or "Check Sensor" message.
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Possible Causes and Solutions:

Possible Cause Solution

Measurement Exceeds Meter's Range

Verify that the dissolved oxygen level of your

sample is within the meter's specified

measurement range (typically 0 to 20 mg/L).[2]

Improperly Connected Probe

Ensure the probe is securely connected to the

meter. Check for any damage to the cable or

connectors.[11]

Damaged Probe Membrane

Inspect the membrane for any tears, wrinkles, or

perforations. A damaged membrane will prevent

the sensor from functioning correctly and should

be replaced.[3][12]

Incorrect Electrolyte Filling

Ensure the probe is filled with the correct

electrolyte solution and that there are no air

bubbles trapped inside the membrane cap.[13]

Internal Sensor Malfunction

If the above steps do not resolve the issue,

there may be an internal problem with the probe

or the meter. Contact technical support for

further assistance.

Experimental Protocols
Protocol 1: Two-Point Calibration (0% and 100%
Saturation)
Objective: To accurately calibrate the DO 710 meter for precise dissolved oxygen

measurements.

Materials:

DO 710 meter and probe

Beaker of deionized water
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Zero oxygen calibration solution (e.g., sodium sulfite solution)

Air-saturated water or a water-saturated air environment

Methodology:

Preparation: Connect the probe to the meter and turn it on. Allow the probe to warm up for at

least 10-15 minutes.[14]

Zero Point Calibration (0%):

Immerse the probe in the fresh zero oxygen calibration solution.

Gently stir the probe.

Wait for the reading on the meter to stabilize.

Initiate the calibration function on the meter and confirm the 0% saturation point.[15]

Rinse: Thoroughly rinse the probe with deionized water and gently blot it dry. Do not touch

the membrane.[13]

Slope Calibration (100%):

To calibrate in air, hold the clean, dry probe in the air. To ensure 100% humidity, you can

place the probe in a calibration bottle with a small amount of water at the bottom, ensuring

the membrane does not touch the water.[13][14]

Alternatively, for calibration in air-saturated water, place the probe in a beaker of deionized

water that has been vigorously aerated for at least 30 minutes.

Wait for the reading to stabilize.

Confirm the 100% saturation point on the meter. The meter will use its internal barometer

and temperature sensor to calculate the theoretical 100% saturation value.[16]

Completion: The meter will indicate a successful calibration. The probe is now ready for

measurements.
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Data Presentation
Table 1: Common Dissolved Oxygen Sensor
Specifications

Parameter Typical Value Significance

Measurement Range 0 to 20 mg/L (or ppm)
The operational limits of the

sensor.

Accuracy ±0.2 mg/L

The degree of conformity of a

measured quantity to its actual

(true) value.[5]

Resolution 0.01 mg/L

The smallest change in the

measured value that the

instrument can detect.

Response Time (T95) 30-60 seconds

The time it takes for the sensor

to reach 95% of its final

reading.[5]

Operating Temperature 0 to 50 °C

The temperature range within

which the sensor will function

correctly.[16]

Visualizations
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Start: Unstable/Drifting Readings

Is there gentle, consistent
sample flow across the probe?

Action: Gently stir the sample.

No

Is the probe membrane clean?

Yes

Action: Clean the membrane per
manufacturer's instructions.

No

Are there visible air bubbles
on the membrane?

Yes

Action: Gently tap the probe
to dislodge bubbles.

Yes

Has the probe reached
thermal equilibrium with the sample?

No

Action: Allow more time for
temperature stabilization.

No

Is the membrane old or damaged?
Is the electrolyte depleted?

Yes

Action: Replace the membrane cap
and refill with fresh electrolyte.

Yes

Issue Persists:
Contact Technical Support

No

Result: Stable Reading Achieved

Click to download full resolution via product page

Caption: Troubleshooting workflow for unstable or drifting readings.
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Start: Calibration Failure

Are the calibration solutions
fresh and not expired?

Action: Use fresh
calibration solutions.

No

Is the membrane clean,
undamaged, and free of wrinkles?

Yes

Issue Persists:
Contact Technical Support

If still fails

Action: Clean or replace
the membrane cap.

No

Is the electrolyte filled correctly
(no air bubbles)?

Yes

If still fails

Action: Refill electrolyte,
ensuring no bubbles are trapped.

No

Is the probe securely
connected to the meter?

Yes

If still fails Action: Disconnect and securely
reconnect the probe.

No

Result: Successful Calibration

Yes

If still fails

Click to download full resolution via product page

Caption: Troubleshooting workflow for calibration failures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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